Cas no 2022220-92-2 (2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine)

2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a chloro group and a 2-(ethoxymethyl)piperidin-1-yl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The chloro group enhances electrophilic properties, facilitating further functionalization, while the piperidine ring contributes to steric and electronic modulation. The ethoxymethyl side chain may improve solubility and bioavailability. This compound is particularly valuable as an intermediate in the synthesis of biologically active molecules, offering versatility in medicinal chemistry. Its well-defined structure ensures consistent performance in cross-coupling and nucleophilic substitution reactions, making it a reliable building block for complex molecular architectures.
2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine structure
2022220-92-2 structure
Product Name:2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine
CAS No:2022220-92-2
MF:C12H18ClN3O
MW:255.743821620941
CID:5721734
PubChem ID:121201584
Update Time:2025-08-04

2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine
    • F1907-5294
    • AKOS026709708
    • 2-chloro-3-[2-(ethoxymethyl)piperidin-1-yl]pyrazine
    • 2022220-92-2
    • Pyrazine, 2-chloro-3-[2-(ethoxymethyl)-1-piperidinyl]-
    • 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine
    • Inchi: 1S/C12H18ClN3O/c1-2-17-9-10-5-3-4-8-16(10)12-11(13)14-6-7-15-12/h6-7,10H,2-5,8-9H2,1H3
    • InChI Key: IRNSNRAPNIXGSS-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CN=1)N1CCCCC1COCC

Computed Properties

  • Exact Mass: 255.1138399g/mol
  • Monoisotopic Mass: 255.1138399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.2Ų

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Predicted)
  • Boiling Point: 358.6±42.0 °C(Predicted)
  • pka: 2.61±0.10(Predicted)

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Additional information on 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine

Comprehensive Overview of 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine (CAS No. 2022220-92-2)

The compound 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine, identified by its CAS number 2022220-92-2, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrazine core with a piperidine moiety and an ethoxymethyl side chain, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for high-value chemical intermediates like 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine has surged due to advancements in precision medicine and sustainable agriculture. This compound’s chloropyrazine scaffold is frequently explored in the development of kinase inhibitors, a hot topic in oncology research. Additionally, its piperidine component is a common pharmacophore in CNS-targeting drugs, aligning with the growing focus on neurodegenerative disease treatments.

The synthesis of CAS 2022220-92-2 typically involves multi-step organic reactions, including nucleophilic substitution and catalytic coupling. Its ethoxymethyl group enhances solubility, a critical factor in formulation optimization—a frequent search query among pharmaceutical chemists. Analytical techniques such as HPLC and NMR are essential for purity validation, reflecting industry standards for GMP compliance.

From an SEO perspective, terms like "pyrazine derivatives in drug design", "piperidine-based bioactive molecules", and "CAS 2022220-92-2 supplier" are highly searched, underscoring commercial and academic interest. Environmental considerations also drive queries about green synthesis methods for such compounds, emphasizing the need for solvent-free reactions or biocatalysis.

In agrochemical applications, 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine’s structural analogs show promise as pesticide synergists, addressing the global demand for low-toxicity crop protection agents. This aligns with trends in regenerative farming, where users frequently search for "eco-friendly chemical alternatives".

Regulatory compliance is another critical aspect. While this compound is not classified as hazardous, its handling requires adherence to REACH and OSHA guidelines—common keywords in industrial safety searches. Storage recommendations often include inert atmosphere conditions to preserve stability, a detail relevant to quality control specialists.

Future research directions may explore structure-activity relationships (SAR) of this compound, particularly its halogenated pyrazine motif, to optimize binding affinity in therapeutic candidates. Such studies resonate with trending topics like AI-driven molecular docking and fragment-based drug discovery.

In summary, 2-Chloro-3-(2-(ethoxymethyl)piperidin-1-yl)pyrazine (CAS 2022220-92-2) represents a nexus of innovation across multiple disciplines. Its adaptability to medicinal chemistry, agrochemical development, and material science ensures sustained relevance in both academic and industrial settings, fueled by evolving technological and environmental priorities.

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